Cas no 149791-45-7 (2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-)

2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo- structure
149791-45-7 structure
Product Name:2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-
CAS No:149791-45-7
MF:C20H14O7
MW:366.320966243744
CID:175577
PubChem ID:127693
Update Time:2025-04-19

2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthacenecarboxylicacid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-
    • 3,8,10,12-tetrahydroxy-1-methyl-11-oxo-6H-tetracene-2-carboxylic acid
    • AC1L2SGZ
    • ACMC-20n5tl
    • CHEBI:32205
    • CTK0H8609
    • SureCN5142828
    • Tcm F1
    • Tetracenomycin F1
    • DTXSID90164382
    • 2-Naphthacenecarboxylic acid, 6,11-dihydro-3,8,10,12-tetrahydroxy-1-methyl-11-oxo-
    • 3,8,10,12-tetrahydroxy-1-methyl-11-oxo-6,11-dihydrotetracene-2-carboxylic acid
    • SCHEMBL5142828
    • Tetracenomycin-F1
    • Theasaponin F1
    • 149791-45-7
    • Q27114823
    • Inchi: 1S/C20H14O7/c1-7-14-10(5-12(22)15(7)20(26)27)3-8-2-9-4-11(21)6-13(23)16(9)19(25)17(8)18(14)24/h3-6,21-24H,2H2,1H3,(H,26,27)
    • InChI Key: BJSNGVYBQJIGRT-UHFFFAOYSA-N
    • SMILES: OC1=C2C(C)=C(C(=O)O)C(=CC2=CC2=C1C(C1C(=CC(=CC=1C2)O)O)=O)O

Computed Properties

  • Exact Mass: 366.073953
  • Monoisotopic Mass: 366.073953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.671
  • Boiling Point: 729.1°Cat760mmHg
  • Flash Point: 408.7°C
  • Refractive Index: 1.822

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